1,4,9-Trioxa-12-azadispiro[4.2.58.25]pentadecan-13-one

• Molecular Formula: C11H17NO4
• Molecular Weight: 227.26 g/mol
• IUPAC Name: 1,4,9-trioxa-12-azadispiro[4.2.58.25]pentadecan-13-one
• InChI: InChI=1S/C11H17NO4/c13-9-10(14-6-5-12-9)1-3-11(4-2-10)15-7-8-16-11/h1-8H2,(H,12,13)
• InChI Key: SYZIATWHSTXMHV-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC13C(=O)NCCO3)OCCO2

Description

1,4,9-Trioxa-12-azadispiro[425825]pentadecan-13-one is a complex organic compound with a unique structure that includes multiple oxygen and nitrogen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,4,9-Trioxa-12-azadispiro[4.2.58.25]pentadecan-13-one typically involves multi-step organic reactions. The process often starts with the formation of the core spiro structure, followed by the introduction of oxygen and nitrogen atoms through various chemical reactions. Specific reaction conditions, such as temperature, pressure, and catalysts, are crucial to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. The use of continuous flow reactors and advanced purification techniques can enhance the scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

1,4,9-Trioxa-12-azadispiro[4.2.58.25]pentadecan-13-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products, depending on the oxidizing agent used.

Reduction: Reduction reactions can modify the functional groups within the compound.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions such as solvent choice, temperature, and pH play a significant role in determining the outcome of these reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different oxygenated derivatives, while reduction can lead to the formation of simpler compounds with fewer functional groups.

Scientific Research Applications

1,4,9-Trioxa-12-azadispiro[4.2.58.25]pentadecan-13-one has several scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1,4,9-Trioxa-12-azadispiro[4.2.58.25]pentadecan-13-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• 1,4,7-Trioxa-10-azadispiro[4.2.58.25]pentadecan-13-one
• 1,4,9-Trioxa-12-azadispiro[4.2.58.25]pentadecan-14-one

Uniqueness

1,4,9-Trioxa-12-azadispiro[4.2.58.25]pentadecan-13-one is unique due to its specific arrangement of oxygen and nitrogen atoms within the spiro structure. This unique configuration imparts distinct chemical and biological properties, making it valuable for various applications.